Cas no 1187830-92-7 (6-Chloropyridine-3,4-diamine hydrochloride)

• Product Name: 6-Chloropyridine-3,4-diamine hydrochloride
• CAS No: 1187830-92-7
• MF: C₅H₇Cl₂N₃
• MW: 180.035178422928
• MDL: MFCD00234094
• CID: 1037977
• PubChem ID: 44558102
• Update Time: 2025-10-31

6-Chloropyridine-3,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloropyridine-3,4-diamine hydrochloride
• W-205019
• MFCD00234094
• 6-Chloropyridin-3,4-diaMine HCl
• SB53961
• 2604-40-2
• AKOS015845810
• A5177
• AMY11373
• 6-Chloropyridine-3,4-diamine, HCl
• SC3001
• 6-chloropyridine-3,4-diaminehydrochloride
• 1187830-92-7
• J-518652
• 6-Chloropyridine-3,4-diamine HCl
• 6-chloropyridine-3,4-diamine;hydrochloride
• 6-Chloro-3,4-pyridinediamine HCl
• CS-0077372
• AC-26685

• MDL： MFCD00234094
• Inchi： 1S/C5H6ClN3.ClH/c6-5-1-3(7)4(8)2-9-5;/h1-2H,8H2,(H2,7,9);1H
• InChI Key： JHQGTQWOFQFEID-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)N)N.Cl

Computed Properties

• Exact Mass: 179.00200
• Monoisotopic Mass: 179.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93000
• LogP: 2.86380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Chloropyridine-3,4-diamine hydrochloride

Introduction to 6-Chloropyridine-3,4-diamine hydrochloride (CAS No: 1187830-92-7)

6-Chloropyridine-3,4-diamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1187830-92-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and industrial applications. The presence of both chlorine and amine functional groups in its structure imparts unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structural framework of 6-Chloropyridine-3,4-diamine hydrochloride consists of a pyridine ring substituted with a chlorine atom at the 6-position and two amino groups at the 3- and 4-positions. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations. This compound has garnered attention due to its potential role in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focusing on pyridine derivatives as key scaffolds for drug discovery. The amine functionalities in 6-Chloropyridine-3,4-diamine hydrochloride provide multiple sites for chemical modification, enabling the design of molecules with tailored biological properties. For instance, studies have demonstrated its utility in the synthesis of inhibitors for enzymes involved in cancer metabolism. The chlorine atom at the 6-position serves as a handle for further functionalization, allowing chemists to explore diverse structural modifications.

One of the most compelling aspects of 6-Chloropyridine-3,4-diamine hydrochloride is its role as a precursor in the development of small-molecule drugs. Researchers have leveraged its structural features to create compounds with potent anti-inflammatory, antiviral, and anticancer effects. For example, derivatives of this molecule have been investigated for their ability to modulate kinase activity, which is crucial in regulating cellular signaling pathways associated with diseases such as cancer and autoimmune disorders.

The pharmaceutical industry has shown particular interest in 6-Chloropyridine-3,4-diamine hydrochloride due to its versatility in medicinal chemistry. Its ability to serve as a building block for more complex molecules has led to several preclinical studies evaluating its efficacy and safety profiles. These studies have highlighted its potential as a lead compound for further optimization into novel therapeutics. The hydrochloride form ensures stability and ease of handling during synthetic processes, making it an attractive choice for industrial applications.

The synthesis of 6-Chloropyridine-3,4-diamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation and nucleophilic substitution play critical roles in constructing the desired molecular framework.

In academic research, 6-Chloropyridine-3,4-diamine hydrochloride has been used as a model compound to explore novel reaction pathways and develop innovative synthetic strategies. Its unique structural features make it an excellent candidate for studying electronic effects and steric interactions within biological systems. By understanding how this compound interacts with target proteins and enzymes, scientists can gain insights into drug-receptor binding mechanisms, which are essential for rational drug design.

The application of computational chemistry has further enhanced the study of 6-Chloropyridine-3,4-diamine hydrochloride. Molecular modeling techniques allow researchers to predict the behavior of this compound in various environments, providing valuable information for drug design and optimization. These computational approaches complement experimental studies by offering insights into molecular interactions at an atomic level.

The future prospects of 6-Chloropyridine-3,4-diamine hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and drug discovery methodologies continue to drive interest in this compound as a versatile intermediate. As new biological targets are identified and characterized, the demand for high-quality starting materials like 6-Chloropyridine-3,4-diamine hydrochloride is expected to grow.

In conclusion, 6-Chloropyridine-3,4-diamine hydrochloride (CAS No: 1187830-92-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers exploring new therapeutic agents. With continued innovation in synthetic methodologies and drug discovery technologies, this compound is poised to play a crucial role in the development of next-generation medicines.